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Abstract
Dimethylglyoxime (dmgH₂), a dioxime derivative of butane-2,3-dione, is a chelating agent of

significant interest in analytical and coordination chemistry. Its remarkable specificity for

nickel(II) ions, forming a vibrant, insoluble red complex, has established it as a cornerstone of

gravimetric analysis. This technical guide provides a comprehensive examination of the

molecular structure, bonding characteristics, and physicochemical properties of

dimethylglyoxime and its notable nickel(II) complex. Detailed experimental protocols for the

synthesis of dimethylglyoxime and the gravimetric determination of nickel are presented,

alongside a thorough analysis of the intramolecular and intermolecular forces that govern their

behavior.

Molecular Structure and Bonding of
Dimethylglyoxime (dmgH₂)
Dimethylglyoxime, with the chemical formula C₄H₈N₂O₂, is a white crystalline solid. The

molecule consists of a four-carbon backbone derived from 2,3-butanedione, with two oxime

functional groups (=NOH) attached to the central carbon atoms.

Intramolecular Bonding: The primary intramolecular forces are covalent bonds holding the

atoms together. The molecule exhibits a planar or near-planar geometry.[1] The presence of
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the oxime groups allows for the existence of different stereoisomers, with the most stable being

the anti-isomer, where the hydroxyl groups are on opposite sides of the C-C single bond. This

configuration is stabilized by intramolecular hydrogen bonding between the oxygen atom of one

oxime group and the hydrogen atom of the other.

Intermolecular Bonding: In the solid state, dimethylglyoxime molecules are held together by

intermolecular hydrogen bonds, forming a polymeric structure.

Physicochemical Properties of Dimethylglyoxime
A summary of the key physicochemical properties of dimethylglyoxime is provided in the table

below.

Property Value

Molecular Formula C₄H₈N₂O₂

Molar Mass 116.12 g/mol

Appearance White crystalline powder

Melting Point 240–241 °C (decomposes)

Solubility in Water Poorly soluble

Solubility in Organic Solvents
Soluble in ethanol, methanol, acetone, and

sodium hydroxide solution.

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 4

Crystallographic Data for Dimethylglyoxime
The precise bond lengths and angles of dimethylglyoxime have been determined through X-

ray crystallography. The following table summarizes key structural parameters.
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Bond/Angle Length (Å) / Angle (°)

C-C (central) ~1.49

C-N ~1.29

N-O ~1.38

C-C (methyl) ~1.50

C-C-N ~115

C-N-O ~112

The Nickel(II) Dimethylglyoximate Complex
The reaction of dimethylglyoxime with nickel(II) ions in a neutral or slightly alkaline solution

results in the formation of a bright red precipitate of nickel(II) dimethylglyoximate, [Ni(dmgH)₂].

[2] This reaction is highly specific and is a cornerstone of qualitative and quantitative analysis

for nickel.[2]

Structure and Bonding in the Nickel Complex
In the complex, two dimethylglyoxime molecules act as bidentate ligands, each donating two

nitrogen atoms to the central nickel(II) ion. One proton is lost from each dimethylglyoxime
molecule, resulting in the coordination of the monoanionic form, dmgH⁻. The nickel(II) ion

adopts a square planar geometry.[3]

A key feature of the complex is the presence of strong intramolecular hydrogen bonds between

the oxygen atoms of the two coordinated dmgH⁻ ligands. These hydrogen bonds contribute

significantly to the exceptional stability of the complex. The overall structure forms a five-

membered chelate ring.

Crystallographic Data for Nickel(II) Dimethylglyoximate
The structural parameters of the nickel(II) dimethylglyoximate complex have been extensively

studied.
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Bond/Angle Length (Å) / Angle (°)

Ni-N ~1.85 - 1.90

C-C (central) ~1.46

C-N ~1.32

N-O ~1.35

O-H···O ~2.44

N-Ni-N (bite) ~80

N-Ni-N (trans) ~100

Experimental Protocols
Synthesis of Dimethylglyoxime
This protocol describes the synthesis of dimethylglyoxime from 2,3-butanedione and

hydroxylamine hydrochloride.

Materials:

2,3-Butanedione (diacetyl)

Hydroxylamine hydrochloride (NH₂OH·HCl)

Sodium hydroxide (NaOH)

Ethanol

Distilled water

Beakers

Magnetic stirrer and stir bar

Ice bath
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Büchner funnel and filter paper

Procedure:

In a beaker, dissolve hydroxylamine hydrochloride in a minimal amount of warm water.

In a separate beaker, prepare a solution of sodium hydroxide in water.

Cool both solutions in an ice bath.

Slowly add the sodium hydroxide solution to the hydroxylamine hydrochloride solution with

constant stirring to generate free hydroxylamine.

In a third beaker, dissolve 2,3-butanedione in ethanol.

Slowly add the ethanolic solution of 2,3-butanedione to the cold hydroxylamine solution with

continuous stirring.

A white precipitate of dimethylglyoxime will begin to form. Continue stirring in the ice bath

for 30-60 minutes to ensure complete precipitation.

Collect the precipitate by vacuum filtration using a Büchner funnel.

Wash the precipitate with cold water to remove any unreacted starting materials and salts.

Dry the purified dimethylglyoxime. The product can be further purified by recrystallization

from ethanol if necessary.

Reactants

Reaction Purification

2,3-Butanedione
in Ethanol

Mixing and Stirring
(Ice Bath)

Hydroxylamine Hydrochloride
+ Sodium Hydroxide

(in Water)

Precipitation Vacuum Filtration Washing with
Cold Water Drying

Dimethylglyoxime
(dmgH₂)
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Caption: Experimental workflow for the synthesis of dimethylglyoxime.

Gravimetric Determination of Nickel(II)
This protocol outlines the quantitative precipitation of nickel(II) ions using dimethylglyoxime.

[4][5]

Materials:

A solution containing an unknown concentration of Ni²⁺ ions

1% (w/v) solution of dimethylglyoxime in ethanol

Dilute ammonia solution

Dilute hydrochloric acid

Beakers

Hot plate

Sintered glass crucible (pre-weighed)

Drying oven

Desiccator

Procedure:

Pipette a known volume of the nickel(II) solution into a beaker and dilute with distilled water.

Acidify the solution with a few drops of dilute hydrochloric acid.

Heat the solution to about 70-80 °C on a hot plate. Do not boil.

Slowly add the alcoholic solution of dimethylglyoxime to the warm nickel solution with

constant stirring. An excess of the reagent is required to ensure complete precipitation.[5]
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Slowly add dilute ammonia solution dropwise while stirring until the solution is slightly

alkaline and a red precipitate forms.[4][5]

Digest the precipitate by keeping the beaker on the hot plate for 30-60 minutes to allow for

the formation of larger, more easily filterable particles.

Allow the solution to cool to room temperature.

Filter the precipitate through a pre-weighed sintered glass crucible.

Wash the precipitate with cold distilled water until the washings are free of chloride ions (test

with silver nitrate solution).

Dry the crucible containing the precipitate in a drying oven at 110-120 °C to a constant

weight.

Cool the crucible in a desiccator before weighing.

From the weight of the [Ni(dmgH)₂] precipitate, calculate the concentration of nickel in the

original solution.

Sample Preparation Precipitation Isolation and Weighing

Nickel(II) Solution Acidify (HCl) Heat to 70-80°C Add Dimethylglyoxime
Solution Add Ammonia (alkaline) Digest Precipitate Filter through

Sintered Crucible
Wash with
Cold Water Dry at 110-120°C Cool and Weigh Calculate Nickel

Concentration

Click to download full resolution via product page

Caption: Experimental workflow for the gravimetric determination of nickel.

Signaling Pathways and Logical Relationships
The chelation of nickel by dimethylglyoxime is a classic example of coordination chemistry

principles. The logical relationship of the key bonding interactions in the [Ni(dmgH)₂] complex is

illustrated below.
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Caption: Coordination and hydrogen bonding in the Ni(dmgH)₂ complex.

Conclusion
Dimethylglyoxime remains a vital reagent in chemistry, distinguished by its selective and

quantitative reaction with nickel(II). The stability of the resulting complex is a direct

consequence of its square planar geometry, the chelate effect, and strong intramolecular

hydrogen bonding. The detailed structural data and experimental protocols provided in this

guide offer a comprehensive resource for researchers and professionals engaged in analytical

chemistry, materials science, and drug development. A thorough understanding of the

principles governing the structure and bonding of dimethylglyoxime and its metal complexes

is essential for its effective application and for the development of new analytical methods and

materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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